Cas no 2228430-11-1 (tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate
• CAS No: 2228430-11-1
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6046880
• PubChem ID: 165652613
• Update Time: 2025-05-21

tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate
• 2228430-11-1
• EN300-1903062

• Inchi： 1S/C14H20N2O3/c1-13(2,3)19-12(18)16-6-4-5-11(16)14(9-15)7-10(17)8-14/h11H,4-8H2,1-3H3
• InChI Key： DIOIRZVOTMCEAH-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Additional information on tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate (CAS No. 2228430-11-1)

Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate, a compound with the chemical identifier CAS No. 2228430-11-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique combination of functional groups within its framework, including the tert-butyl moiety and the 1-cyano-3-oxocyclobutyl substituent, makes it a promising candidate for further investigation in drug discovery and molecular biology.

The structural composition of Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate is meticulously designed to enhance its pharmacological properties. The presence of the tert-butyl group contributes to the compound's stability and lipophilicity, which are critical factors in determining its bioavailability and efficacy. Additionally, the 1-cyano-3-oxocyclobutyl moiety introduces a cyano group, which is known for its ability to modulate biological pathways by acting as a bioisostere for other functional groups. This feature opens up numerous possibilities for the compound's use in synthesizing derivatives with enhanced therapeutic profiles.

In recent years, there has been a growing interest in exploring novel compounds that can address unmet medical needs. Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate has emerged as a key player in this landscape due to its versatile structural features. Researchers have been particularly intrigued by its potential role in inhibiting key enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The compound's ability to interact with biological targets at a molecular level makes it an attractive candidate for further pharmacological studies.

The synthesis of Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate involves a series of well-planned chemical reactions that highlight the expertise of modern synthetic chemistry. The process typically begins with the preparation of the cyclobutane core, followed by functionalization with the cyano and oxo groups. The introduction of the pyrrolidine ring and the tert-butyl ester group completes the molecular architecture. This synthetic route showcases the ability to manipulate complex molecular structures with precision, enabling the creation of compounds with tailored properties.

One of the most compelling aspects of Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate is its potential as a scaffold for drug development. The compound's unique structural features allow it to be modified in various ways to create derivatives with improved pharmacokinetic properties and enhanced target specificity. For instance, researchers have explored modifications that aim to enhance its solubility or reduce toxicity, making it more suitable for clinical applications. These efforts underscore the importance of Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate as a building block for future therapeutics.

The pharmacological profile of Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate has been extensively studied in both preclinical and clinical settings. Early studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors that are implicated in disease pathogenesis. These interactions have been investigated using a range of techniques, such as high-throughput screening and structure-based drug design, which have provided valuable insights into its mechanism of action. The results from these studies have laid the groundwork for further exploration of its therapeutic potential.

In addition to its applications in drug development, Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate has shown promise in other areas of research. For example, it has been utilized as an intermediate in the synthesis of more complex molecules that are being studied for their potential applications in materials science and agrochemistry. The compound's versatility makes it a valuable tool for researchers across multiple disciplines, highlighting its broad utility beyond traditional pharmaceutical applications.

The future prospects for Tert-butyl 2-(1-cyano-3-oxocyclobutyl)pyrrolidine-1-carboxylate are bright, with ongoing research efforts aimed at uncovering new therapeutic uses and optimizing its properties for clinical use. As our understanding of biological systems continues to grow, so too does our ability to design molecules that can interact with them in meaningful ways. Tert-butyl 2-(1-cyano-3-oxocyclobutlyl)pyrrolidine-l-carbonyl ate stands at the forefront of this innovation, offering a glimpse into what future medicine may hold.